Cas no 138473-86-6 ([1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy-
• CAS No: 138473-86-6
• MF: C₁₃H₈F₂O₄
• MW: 266.197031021118
• CID: 203714
• PubChem ID: 192293
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy-
• 5-(2,4-difluorophenyl)-2,3-dihydroxybenzoic acid
• 2',4'-difluoro-4,5-dihydroxybiphenyl-3-carboxylic acid
• 3-Hydroxydiflunisal
• 3-Hydroxy-diflunisal
• 138473-86-6
• DTXSID10160689

• Inchi： 1S/C13H8F2O4/c14-7-1-2-8(10(15)5-7)6-3-9(13(18)19)12(17)11(16)4-6/h1-5,16-17H,(H,18,19)
• InChI Key： CFMLSPVNKGETAQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C(=C(C(=O)O)C=1)O)O)F

Computed Properties

• Exact Mass: 266.03904
• Monoisotopic Mass: 266.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.542
• Boiling Point: 447.7°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.631
• PSA: 77.76